Cas no 117922-47-1 (Pyrido[1,2-a]benzimidazole-2,4-dicarboxylicacid, 1,5-dihydro-1-oxo-, 4-ethyl ester)

• Product Name: Pyrido[1,2-a]benzimidazole-2,4-dicarboxylicacid, 1,5-dihydro-1-oxo-, 4-ethyl ester
• CAS No: 117922-47-1
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 173678
• PubChem ID: 189915
• Update Time: 2025-04-19

Pyrido[1,2-a]benzimidazole-2,4-dicarboxylicacid, 1,5-dihydro-1-oxo-, 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]benzimidazole-2,4-dicarboxylicacid, 1,5-dihydro-1-oxo-, 4-ethyl ester
• 2-carboxy-4-ethoxycarbonyl-1-oxo-1H,5H-pyrido(1,2-a)benzimidazole
• 4-ethoxycarbonyl-1-oxo-5H-pyrido[1,2-a]benzimidazole-2-carboxylic acid
• 1H,5H-pyrido(1,2-a)benzimidazole, 2-carboxy-4-ethoxycarbonyl-1-oxo-
• 4-(ethoxycarbonyl)-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-2-carboxylic acid
• CEOPB
• {2-Carboxy-4-ethoxycarbonyl-1-oxo-1H,5H-pyrido[1,2-a]benaimidazole}
• DTXSID90151954
• NSC-626922
• NCI60_008518
• 2-Carboxy-4-ethoxycarbonyl-1-oxo-1H,2-a]benaimidazole
• NSC626922
• 117922-47-1
• CHEMBL1977318

• Inchi： 1S/C15H12N2O5/c1-2-22-15(21)8-7-9(14(19)20)13(18)17-11-6-4-3-5-10(11)16-12(8)17/h3-7,16H,2H2,1H3,(H,19,20)
• InChI Key： NRTCMFMOUDUEPB-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C(=O)OCC)=C2NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 300.07466
• Monoisotopic Mass: 300.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 2

Experimental Properties

• Density: 1.54
• Boiling Point: 485.2°C at 760 mmHg
• Flash Point: 247.3°C
• Refractive Index: 1.692
• PSA: 95.94